Cas no 4325-56-8 ((3aR,7aS)-rel-3a,4,5,7a-tetrahydro-1,3-Isobenzofurandione)

• Product Name: (3aR,7aS)-rel-3a,4,5,7a-tetrahydro-1,3-Isobenzofurandione
• CAS No: 4325-56-8
• MF: C₈H₈O₃
• MW: 152.147322654724
• CID: 324200
• PubChem ID: 54353527
• Update Time: 2025-04-19

(3aR,7aS)-rel-3a,4,5,7a-tetrahydro-1,3-Isobenzofurandione Chemical and Physical Properties

Names and Identifiers

• (3aR,7aS)-rel-3a,4,5,7a-tetrahydro-1,3-Isobenzofurandione
• 1,3-Isobenzofurandione, 3a,4,5,7a-tetrahydro-, cis-
• DTXSID30710766
• (3aR,7aS)-3a,4,5,7a-Tetrahydro-2-benzofuran-1,3-dione
• SCHEMBL2519383
• UHMARZNHEMRXQH-NTSWFWBYSA-N
• 4325-56-8
• cis-1,2,5,6-tetrahydrophthalic anhydride

• Inchi： 1S/C8H8O3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1,3,5-6H,2,4H2/t5-,6+/m0/s1
• InChI Key： UHMARZNHEMRXQH-NTSWFWBYSA-N
• SMILES： O1C([C@H]2C=CCC[C@H]2C1=O)=O

Computed Properties

• Exact Mass: 152.04734
• Monoisotopic Mass: 152.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans